Cas no 4107-65-7 (2,4-Dimethoxybenzonitrile)

• Product Name: 2,4-Dimethoxybenzonitrile
• CAS No: 4107-65-7
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD00001786
• CID: 44752
• PubChem ID: 354334361
• Update Time: 2025-04-18

2,4-Dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethoxybenzonitrile
• 1-cyano-2,4-dimethoxybenzene
• 2,4,8-TRIMETHYL-1,2,3,4-TETRAHYDRO-QUINOLINE
• 2,4-Dimethoxy-1-benzonitrile
• 2,4-dimethoxybenzenecarbonitrile
• 2,4-Dimethoxy-benzonitril
• 2,4-dimethoxy-benzonitrile
• 2.4-Dimethoxy-benzoesaeure-nitril
• Benzonitrile,2,4-dimethoxy
• 4-Cyano-3-methoxyanisole
• NSC 27020
• Benzonitrile, 2,4-dimethoxy-
• RYRZSQQELLQCMZ-UHFFFAOYSA-N
• NSC27020
• PubChem13105
• 2.4-Dimethoxybenzonitril
• KSC497M9F
• STL168037
• SBB063099
• TF10217
• AM61538
• ST2415810
• D4854
• ST
• WVW39ZC2HT
• DTXSID00194034
• F0001-1160
• 4107-65-7
• DS-18296
• 2,4-Dimethoxybenzonitrile, 99%
• CS-0131318
• AKOS005351124
• CK2128
• InChI=1/C9H9NO2/c1-11-8-4-3-7(6-10)9(5-8)12-2/h3-5H,1-2H
• NS00030913
• AP-065/40232714
• MFCD00001786
• EINECS 223-886-2
• NSC-27020
• SY023934
• FT-0610137
• UNII-WVW39ZC2HT
• SCHEMBL1608900
• 2,4 methoxybenzonitrile
• 2,4-Dimethoxybenzonitrile,99%
• 2,4-Dimethoxybenzoni
• 2,4 Dimethoxybenxonitrile
• DB-030793

• MDL： MFCD00001786
• Inchi： 1S/C9H9NO2/c1-11-8-4-3-7(6-10)9(5-8)12-2/h3-5H,1-2H3
• InChI Key： RYRZSQQELLQCMZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC=C(C=1)OC
• BRN： 1950512

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 42.2

Experimental Properties

• Color/Form: White to yellowish crystalline powder
• Density: 1.2021 (rough estimate)
• Melting Point: 93.0 to 97.0 deg-C
• Boiling Point: 306.7°C at 760 mmHg
• Flash Point: 128.8 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 42.25000
• LogP: 1.57548

2,4-Dimethoxybenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons